Cas no 2287315-23-3 (1-cyclobutyl-7-nitro-1H-1,2,3-benzotriazole-5-carboxylic acid)

• Product Name: 1-cyclobutyl-7-nitro-1H-1,2,3-benzotriazole-5-carboxylic acid
• CAS No: 2287315-23-3
• MF: C₁₁H₁₀N₄O₄
• MW: 262.22150182724
• CID: 6179628
• PubChem ID: 165742327
• Update Time: 2025-06-28

1-cyclobutyl-7-nitro-1H-1,2,3-benzotriazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2287315-23-3
• EN300-6749753
• 1-cyclobutyl-7-nitro-1H-1,2,3-benzotriazole-5-carboxylic acid

• Inchi： 1S/C11H10N4O4/c16-11(17)6-4-8-10(9(5-6)15(18)19)14(13-12-8)7-2-1-3-7/h4-5,7H,1-3H2,(H,16,17)
• InChI Key： DRGNGKYPOKNHEK-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC(C(=O)O)=CC2=C1N(C1CCC1)N=N2)=O

Computed Properties

• Exact Mass: 262.07020481g/mol
• Monoisotopic Mass: 262.07020481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 114Ų

Additional information on 1-cyclobutyl-7-nitro-1H-1,2,3-benzotriazole-5-carboxylic acid

Comprehensive Analysis of 1-cyclobutyl-7-nitro-1H-1,2,3-benzotriazole-5-carboxylic acid (CAS No. 2287315-23-3)

The compound 1-cyclobutyl-7-nitro-1H-1,2,3-benzotriazole-5-carboxylic acid (CAS No. 2287315-23-3) is a highly specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material science research. This benzotriazole derivative combines a nitro group, a carboxylic acid functionality, and a cyclobutyl ring, making it a versatile building block for synthetic chemists. The presence of these functional groups allows for diverse chemical modifications, enabling researchers to explore its utility in drug discovery and advanced material development.

In the context of current scientific trends, 1-cyclobutyl-7-nitro-1H-1,2,3-benzotriazole-5-carboxylic acid aligns with the growing interest in heterocyclic compounds and their biological activities. The benzotriazole core is particularly noteworthy, as it is frequently investigated for its potential in medicinal chemistry, including applications as enzyme inhibitors or antimicrobial agents. Researchers are actively exploring how the nitro group and carboxylic acid moiety in this compound might contribute to its reactivity and binding properties with biological targets.

The synthesis of 1-cyclobutyl-7-nitro-1H-1,2,3-benzotriazole-5-carboxylic acid typically involves multi-step organic reactions, with careful attention to the introduction of the cyclobutyl substituent and the nitro group at specific positions. Modern synthetic approaches often employ catalytic methods or green chemistry principles to improve yield and reduce environmental impact. This aligns with the broader scientific community's focus on sustainable chemistry practices, a topic frequently searched in academic and industrial databases.

From an analytical perspective, characterization of this compound involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry. These methods are crucial for verifying the purity and structural integrity of the material, especially when it's intended for research applications. The carboxylic acid group in particular provides a handle for further derivatization, making this compound valuable for creating libraries of related structures in drug discovery programs.

In material science applications, the 1,2,3-benzotriazole scaffold has shown promise in the development of organic electronic materials and corrosion inhibitors. The specific substitution pattern in 1-cyclobutyl-7-nitro-1H-1,2,3-benzotriazole-5-carboxylic acid may offer unique electronic properties that could be exploited in these domains. Researchers are particularly interested in how the nitro group affects the compound's electron-accepting characteristics and how this might translate to practical applications in organic semiconductors or other advanced materials.

The stability and storage conditions of 1-cyclobutyl-7-nitro-1H-1,2,3-benzotriazole-5-carboxylic acid are important considerations for laboratories working with this compound. While it doesn't fall under hazardous material classifications, proper handling procedures should still be followed to maintain its integrity. The nitro aromatic portion of the molecule suggests that it should be protected from strong reducing agents and stored away from extreme heat sources, following standard laboratory safety protocols.

Current research trends indicate growing interest in the biological evaluation of benzotriazole derivatives, with particular focus on their potential as kinase inhibitors or antimicrobial agents. The specific substitution pattern in 1-cyclobutyl-7-nitro-1H-1,2,3-benzotriazole-5-carboxylic acid makes it an interesting candidate for such studies. Pharmaceutical researchers are actively investigating whether the cyclobutyl group might confer improved metabolic stability or target binding compared to other alkyl substituents.

From a commercial availability standpoint, 1-cyclobutyl-7-nitro-1H-1,2,3-benzotriazole-5-carboxylic acid is typically offered by specialty chemical suppliers focusing on research compounds. Its CAS number (2287315-23-3) serves as a unique identifier for procurement purposes. The compound is generally supplied in milligram to gram quantities for laboratory use, with purity specifications typically exceeding 95% as determined by HPLC analysis.

Future research directions for this compound may include exploration of its metal coordination chemistry (given the potential donor atoms in its structure), further biological screening, or investigation of its photophysical properties. The presence of both electron-withdrawing (nitro group) and electron-donating (cyclobutyl group) substituents on the benzotriazole core creates interesting electronic effects that could be exploited in various applications.

In summary, 1-cyclobutyl-7-nitro-1H-1,2,3-benzotriazole-5-carboxylic acid represents an intriguing case study in the design and application of functionalized heterocyclic compounds. Its combination of structural features makes it valuable for multiple areas of chemical research, from medicinal chemistry to materials science. As synthetic methodologies continue to advance and biological screening becomes more sophisticated, compounds like this will likely play increasingly important roles in scientific discovery and technological development.